8-Methoxy-2,4-bis(2-methylphenylamino)quinazoline

• CAS RN: 124309-34-8
• Molecular Formula: C23H22N4O
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 8-methoxy-2-N,4-N-bis(2-methylphenyl)quinazoline-2,4-diamine
• InChI: InChI=1S/C23H22N4O/c1-15-9-4-6-12-18(15)24-22-17-11-8-14-20(28-3)21(17)26-23(27-22)25-19-13-7-5-10-16(19)2/h4-14H,1-3H3,(H2,24,25,26,27)
• InChI Key: NRNFZLGTTZCKCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=NC3=C2C=CC=C3OC)NC4=CC=CC=C4C

Description

8-Methoxy-2,4-bis(2-methylphenylamino)quinazoline is a useful research compound. Its molecular formula is C23H22N4O and its molecular weight is 370.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8-methoxy-4-(2-methylphenylamino)-2-chloroquinazoline (1.00 g, 0.0033 mol) was dissolved in ethanol (15 ml) with o-toluidine (1.06 g, 0.0099 mol) and heated in a sealed vessel at 150° for 5 hours. After cooling and removal of excess solvent in vacuo the solid was chromatographed (silica gel, chloroform). 8-Methoxy-2,4-bis(2-methylphenylamino)quinazoline was isolated as crystals (0.93 g, from ethanol/water, m.p. 185°-187°.